molecular formula C8H8O3 B221964 5,6-Dihydro-4H-cyclopenta[c]furan-5-carboxylic acid CAS No. 160501-98-4

5,6-Dihydro-4H-cyclopenta[c]furan-5-carboxylic acid

Cat. No.: B221964
CAS No.: 160501-98-4
M. Wt: 152.15 g/mol
InChI Key: YFWGABUVLNKLJQ-UHFFFAOYSA-N
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Description

5,6-Dihydro-4H-cyclopenta[c]furan-5-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H8O3 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

160501-98-4

Molecular Formula

C8H8O3

Molecular Weight

152.15 g/mol

IUPAC Name

5,6-dihydro-4H-cyclopenta[c]furan-5-carboxylic acid

InChI

InChI=1S/C8H8O3/c9-8(10)5-1-6-3-11-4-7(6)2-5/h3-5H,1-2H2,(H,9,10)

InChI Key

YFWGABUVLNKLJQ-UHFFFAOYSA-N

SMILES

C1C(CC2=COC=C21)C(=O)O

Canonical SMILES

C1C(CC2=COC=C21)C(=O)O

Synonyms

4H-Cyclopenta[c]furan-5-carboxylicacid,5,6-dihydro-(9CI)

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Dissolve 5-(carboethoxy)-2,4,5,6-tetrahydrocyclopenta[c]furan (6.2 g, 34.1 mmol) in ethanol (95%, 150 mL) and water (75 mL). Add potassium hydroxide (9.5 g, 0.17 mol) and stir at room temperature for 1 hour. Partition between water (150 mL) and ethyl ether (2×150 mL). Acidify the aqueous phase with hydrochloric acid to pH 1. Extract with methylene chloride (2×150 mL), dry (Na2SO4) and evaporate the solvent in vacuo to give 5-(carboxy)-2,4,5,6-tetrahydrocyclopenta[c]furan.
Name
5-(carboethoxy)-2,4,5,6-tetrahydrocyclopenta[c]furan
Quantity
6.2 g
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reactant
Reaction Step One
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150 mL
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solvent
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75 mL
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solvent
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9.5 g
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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